3-(3-bromophenyl)-5-(trifluoromethyl)-1,2,4-oxadiazole

• CAS RN: 1822790-55-5
• Molecular Formula: C9H4BrF3N2O
• Molecular Weight: 293

Description

3-(3-bromophenyl)-5-(trifluoromethyl)-1,2,4-oxadiazole, also known as 3-Bromo-5-trifluoromethyl-1,2,4-oxadiazole, is a small organic molecule with a wide range of applications in organic synthesis and drug discovery. It is a heterocyclic compound consisting of an oxadiazole ring, a bromophenyl ring and a trifluoromethyl group. This molecule has been studied for its potential use in a variety of applications including cancer treatment, neurological diseases and drug delivery.

Mechanism of Action

The exact mechanism of action of 3-(3-bromophenyl)-5-(trifluoromethyl)-1,2,4-oxadiazole is not yet fully understood. However, it is thought to act by modulating the activity of certain enzymes and receptors. In particular, it has been shown to inhibit the activity of several enzymes, including cyclooxygenase-2, matrix metalloproteinase-2, and topoisomerase-II. It has also been shown to modulate the activity of certain receptors, including the estrogen receptor, the androgen receptor, and the glucocorticoid receptor.
Biochemical and Physiological Effects
3-(3-bromophenyl)-5-(trifluoromethyl)-1,2,4-oxadiazole has been studied for its potential biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-cancer, anti-viral, and anti-bacterial effects. It has also been shown to have antioxidant, neuroprotective, and anti-aging effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3-bromophenyl)-5-(trifluoromethyl)-1,2,4-oxadiazole in laboratory experiments include its low cost, its low toxicity, and its ability to modulate the activity of certain enzymes and receptors. The limitations of using this molecule in laboratory experiments include its lack of solubility in water and its instability in the presence of light and air.

Future Directions

The potential future applications of 3-(3-bromophenyl)-5-(trifluoromethyl)-1,2,4-oxadiazole include its use in the development of new drugs and drug delivery systems, its use in the treatment of neurological diseases, and its use in the development of new materials. It could also be used in the development of new catalysts, as well as in the development of new sensors and diagnostic tools. Additionally, it could be used in the development of new agricultural and industrial products.

Synthesis Methods

The synthesis of 3-(3-bromophenyl)-5-(trifluoromethyl)-1,2,4-oxadiazole can be achieved through a variety of methods. One method is the direct condensation of the corresponding bromophenyl and trifluoromethyl derivatives. This method involves reacting the bromophenyl and trifluoromethyl derivatives with a base such as potassium carbonate in a solvent such as acetonitrile. The reaction can be further optimized by using a catalyst such as palladium chloride. Other methods of synthesis include the reaction of trifluoromethyl bromide with a 2-bromophenol derivative and the reaction of a trifluoromethyl bromide with a 2-bromo-3-hydroxybenzaldehyde derivative.

Scientific Research Applications

3-(3-bromophenyl)-5-(trifluoromethyl)-1,2,4-oxadiazole has been studied for its potential applications in a variety of scientific research areas. In particular, it has been studied for its potential use in cancer treatment, as a drug delivery agent, and for its ability to modulate the activity of certain enzymes and receptors.
Cancer Treatment
3-(3-bromophenyl)-5-(trifluoromethyl)-1,2,4-oxadiazole has been studied for its potential use in cancer treatment. It has been shown to inhibit the growth of a variety of cancer cell lines, including breast cancer, pancreatic cancer and glioblastoma. It has also been shown to induce cell death in these cancer cell lines.
Drug Delivery
3-(3-bromophenyl)-5-(trifluoromethyl)-1,2,4-oxadiazole has also been studied for its potential use as a drug delivery agent. It has been shown to be able to carry a variety of drugs into cells, including anticancer drugs, antibiotics and antivirals. It has also been shown to be able to target specific cells, such as cancer cells, while avoiding healthy cells.